Cas no 1630907-37-7 (trans-3-(3-Fluoro-4-(trifluoromethoxy)phenoxy)cyclobutan-1-amine hydrochloride)

• Product Name: trans-3-(3-Fluoro-4-(trifluoromethoxy)phenoxy)cyclobutan-1-amine hydrochloride
• CAS No: 1630907-37-7
• MF: C₁₁H₁₂ClF₄NO₂
• MW: 301.665096282959
• CID: 3163554
• PubChem ID: 91825944
• Update Time: 2025-04-21

trans-3-(3-Fluoro-4-(trifluoromethoxy)phenoxy)cyclobutan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• trans-3-(3-Fluoro-4-(trifluoromethoxy)phenoxy)cyclobutan-1-amine hydrochloride
• cyclobutanamine, 3-(3-fluoro-4-trifluoromethoxyphenoxy)-, hydrochloride (1:1), trans-
• 1630907-37-7
• starbld0017747
• trans-3-(3-Fluoro-4-(trifluoromethoxy)phenoxy)cyclobutanamine hydrochloride
• SB21784

• Inchi： 1S/C11H11F4NO2.ClH/c12-9-5-7(17-8-3-6(16)4-8)1-2-10(9)18-11(13,14)15;/h1-2,5-6,8H,3-4,16H2;1H
• InChI Key： WTBFZUDTFGSKOP-UHFFFAOYSA-N
• SMILES： Cl.FC1=C(C=CC(=C1)OC1CC(C1)N)OC(F)(F)F

Computed Properties

• Exact Mass: 301.0492690Da
• Monoisotopic Mass: 301.0492690Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų